Cas no 23436-73-9 ([1]Benzothieno[2,3-g]isoquinoline,1,5-dimethyl-)

[1]Benzothieno[2,3-g]isoquinoline,1,5-dimethyl- structure
23436-73-9 structure
Product Name:[1]Benzothieno[2,3-g]isoquinoline,1,5-dimethyl-
CAS No:23436-73-9
MF:C17H13NS
MW:263.356822729111
CID:257846
PubChem ID:278065
Update Time:2025-04-19

[1]Benzothieno[2,3-g]isoquinoline,1,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • [1]Benzothieno[2,3-g]isoquinoline,1,5-dimethyl-
    • 1,5-Dimethyl(1)benzothieno(2,3-g)isoquinoline
    • 1,5-Dimethyl[1]benzothieno[2,3-g]isoquinoline
    • 1,5-dimethyl-benzo[4,5]thieno[2,3-g]isoquinoline
    • AC1L5N9M
    • AC1Q4YM7
    • CTK4F1472
    • NSC127163
    • Thiaolivacine
    • Thioolivacine
    • Thio-olivacine
    • NSC 127163
    • DTXSID30177991
    • (1)BENZOTHIENO(2,3-G)ISOQUINOLINE, 1,5-DIMETHYL-
    • NSC-127163
    • BY255A8GXG
    • 23436-73-9
    • 1,5-dimethylbenzo[4,5]thieno[2,3-g]isoquinoline
    • 1,5-dimethylbenzothiopheno[2,3-g]isoquinoline
    • UNII-BY255A8GXG
    • Inchi: 1S/C17H13NS/c1-10-12-7-8-18-11(2)14(12)9-15-13-5-3-4-6-16(13)19-17(10)15/h3-9H,1-2H3
    • InChI Key: ZCVWAHUQQFAANM-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2C2C=C3C(C)=NC=CC3=C(C)C1=2

Computed Properties

  • Exact Mass: 263.07699
  • Monoisotopic Mass: 263.07687059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 0
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 12.89
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